Cas no 1806839-87-1 (2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1806839-87-1
• MF: C₇H₄F₂IN₃
• MW: 295.028039932251
• CID: 4854249
• Update Time: 2025-05-27

2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H4F2IN3/c8-6(9)5-4(10)1-3(2-11)13-7(5)12/h1,6H,(H2,12,13)
• InChI Key： MEMCBBQQXABGPI-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine

Research Brief on 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine (CAS: 1806839-87-1)

2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine (CAS: 1806839-87-1) is a highly specialized chemical compound that has garnered significant attention in recent pharmaceutical and agrochemical research. This heterocyclic pyridine derivative is characterized by its unique functional groups, including a cyano group, a difluoromethyl group, and an iodine substituent, which contribute to its reactivity and potential applications in drug discovery and development.

Recent studies have highlighted the compound's role as a versatile building block in medicinal chemistry. Its structural features make it particularly valuable for the synthesis of novel kinase inhibitors and antimicrobial agents. The iodine substituent at the 4-position offers an excellent handle for further functionalization through cross-coupling reactions, while the difluoromethyl group can enhance metabolic stability and bioavailability of resulting drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine as a key intermediate in the synthesis of potent EGFR inhibitors. The compound's ability to undergo selective palladium-catalyzed coupling reactions enabled the efficient construction of diverse compound libraries for structure-activity relationship studies.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The presence of multiple functional groups requires careful consideration of reaction conditions to achieve selective transformations. Recent advances in protecting group strategies and transition metal catalysis have significantly improved the synthetic utility of this building block.

In agrochemical applications, derivatives of 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine have shown promising activity as fungicides. The difluoromethyl group appears to play a crucial role in the biological activity, possibly through interactions with target enzymes in pathogenic fungi. Several patent applications filed in 2022-2023 describe novel formulations containing derivatives of this compound for crop protection.

The safety profile and physicochemical properties of 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine have been systematically investigated in recent preclinical studies. While the compound itself shows moderate toxicity in standard assays, its derivatives demonstrate a wide range of safety profiles depending on their specific modifications, highlighting the importance of careful structural optimization in development programs.

Future research directions for this compound class include exploration of its potential in targeted protein degradation (PROTACs) and as a fluorinated building block for PET tracer development. The combination of its synthetic versatility and the increasing importance of fluorine in medicinal chemistry suggests that 2-Amino-6-cyano-3-(difluoromethyl)-4-iodopyridine will remain a valuable tool for drug discovery in the coming years.